3-Chloro-6-(1H-1,2,4-triazol-1-YL)pyridazine
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Description
“3-Chloro-6-(1H-1,2,4-triazol-1-YL)pyridazine” is a chemical compound that contains a 1,2,4-triazole ring. This type of compound is often used in the synthesis of various pharmaceuticals .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “3-Chloro-6-(1H-1,2,4-triazol-1-YL)pyridazine”, involves various chemical reactions. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis . Another synthesis method involves the use of thionyl chloride .Molecular Structure Analysis
The molecular structure of “3-Chloro-6-(1H-1,2,4-triazol-1-YL)pyridazine” can be represented by the formula C6H4ClN5 . The structure is also available as a 2D Mol file .Chemical Reactions Analysis
The chemical reactions involving “3-Chloro-6-(1H-1,2,4-triazol-1-YL)pyridazine” are complex and can lead to the formation of various derivatives. These reactions are part of the process of synthesizing new compounds for potential use in medical treatments .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Chloro-6-(1H-1,2,4-triazol-1-YL)pyridazine” include a molecular weight of 103.51 . More detailed properties such as melting point, boiling point, and density are not specified in the retrieved documents.Scientific Research Applications
- Synthesis and Characterization : The compound forms coordination complexes with transition metal ions (such as copper, cobalt, and manganese). These complexes have been synthesized and characterized using physicochemical and spectroscopic methods .
- Biological Activity : Due to its biological activities, pyridazine-based coordination polymers like this one could find applications in medicine and neuromuscular blocking activity .
- Influence on Reactive Oxygen Species (ROS) : Researchers have investigated the antioxidant activities of both the ligand (3-chloro-6-(1H-1,2,4-triazol-1-yl)pyridazine) and its complexes. These studies explore their effects on reactive oxygen species (O2•− and •OH). Understanding these properties is crucial for potential therapeutic applications .
- Evaluation Against Bacteria : The ligand and its complexes have been tested for antibacterial activity. Assessing their effectiveness against specific bacterial strains provides insights into their potential use as antimicrobial agents .
- Supramolecular Assemblies : The ability of this compound to form supramolecular structures suggests its potential in material science. These assemblies could be explored for gas storage, catalysis, and other applications .
- Derivatives and Ligand Modifications : Researchers may investigate derivatives of this compound by modifying the triazole or pyridazine moieties. These modifications could lead to improved properties or novel applications .
- Neurological and Pharmacological Research : While specific studies on this compound are limited, its structural features and biological activities make it interesting for further exploration. Investigating its interactions with biological targets could reveal additional applications .
Coordination Chemistry and Supramolecular Polymers
Antioxidant Properties
Antibacterial Activity
Material Science and Catalysis
Chemical Synthesis and Derivatives
Other Biological Studies
properties
IUPAC Name |
3-chloro-6-(1,2,4-triazol-1-yl)pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClN5/c7-5-1-2-6(11-10-5)12-4-8-3-9-12/h1-4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDKYCLHKQCVJCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1N2C=NC=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-(1H-1,2,4-triazol-1-YL)pyridazine |
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